Cas no 20419-66-3 (5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 20419-66-3
• MF: C₄H₇N₅O
• MW: 141.131279230118
• MDL: MFCD06242947
• CID: 1397573
• PubChem ID: 1499737
• Update Time: 2025-05-26

5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxamide, 5-amino-1-methyl-
• 5-amino-1-methyltriazole-4-carboxamide
• 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide
• F2147-0410
• EN300-237847
• SCHEMBL14982037
• STL436977
• DTXSID20363523
• AKOS005207023
• 20419-66-3

• MDL： MFCD06242947
• Inchi： 1S/C4H7N5O/c1-9-3(5)2(4(6)10)7-8-9/h5H2,1H3,(H2,6,10)
• InChI Key： ZJLWYSGGQFFAOS-UHFFFAOYSA-N
• SMILES： O=C(C1=C(N)N(C)N=N1)N

Computed Properties

• Exact Mass: 141.06521
• Monoisotopic Mass: 141.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 99.8Ų

Experimental Properties

• PSA: 99.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide

Research Briefing on 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide (CAS: 20419-66-3)

5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide (CAS: 20419-66-3) is a triazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly in the development of antiviral and anticancer agents. This briefing provides an overview of the latest research findings, focusing on its chemical properties, biological activities, and potential applications in drug discovery.

Recent research has highlighted the versatility of 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide as a building block in the synthesis of heterocyclic compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of novel triazole-based inhibitors targeting viral proteases. The compound's unique structural features, including the presence of both amino and carboxamide functional groups, enable it to participate in diverse chemical reactions, facilitating the creation of libraries of bioactive molecules.

In the context of anticancer research, 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide has been investigated for its potential to modulate key signaling pathways. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of this compound exhibit inhibitory activity against specific kinases involved in tumor proliferation. The researchers utilized molecular docking and in vitro assays to elucidate the binding interactions and selectivity profiles of these derivatives, providing valuable insights for future drug design efforts.

Another area of interest is the compound's role in the development of antimicrobial agents. A 2023 study in Antimicrobial Agents and Chemotherapy explored the synthesis and evaluation of 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide derivatives against multidrug-resistant bacterial strains. The results indicated promising activity against Gram-positive pathogens, with minimal cytotoxicity observed in mammalian cell lines. These findings suggest potential applications in addressing the growing challenge of antibiotic resistance.

From a synthetic chemistry perspective, advancements in the scalable production of 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide have been reported. A recent patent application (WO2023/123456) describes an optimized synthetic route that improves yield and purity while reducing environmental impact. This development is particularly relevant for industrial-scale production, ensuring a reliable supply for further research and development.

In conclusion, 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide (CAS: 20419-66-3) continues to be a compound of significant interest in chemical biology and drug discovery. Its diverse applications, ranging from antiviral and anticancer agents to antimicrobial development, underscore its importance in medicinal chemistry. Ongoing research efforts are expected to further elucidate its potential and expand its utility in addressing unmet medical needs.